4-methyl-N-(2-(3-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide

• IUPAC Name: 4-methyl-N-[2-[3-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C24H24N4O3S/c1-16-7-9-18(10-8-16)24(30)25-11-12-28-14-21(19-5-3-4-6-20(19)28)32-15-23(29)26-22-13-17(2)31-27-22/h3-10,13-14H,11-12,15H2,1-2H3,(H,25,30)(H,26,27,29)
• InChI Key: JSSANUCNWJNONP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NC4=NOC(=C4)C
• Molecular Formula: C24H24N4O3S
• Molecular Weight: 448.5 g/mol

Description

4-methyl-N-(2-(3-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H24N4O3S and its molecular weight is 448.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Anti-inflammatory Applications : Research on indolyl azetidinones highlights the synthesis and testing of compounds with anti-inflammatory properties. These compounds are designed to offer alternatives to non-steroidal anti-inflammatory drugs (NSAIDs), potentially reducing ulcerogenic activities (Kalsi et al., 1990).
• Anticancer Agents : The development of pro-apoptotic indapamide derivatives for anticancer applications demonstrates the potential of similar compounds in targeting cancer cells, specifically melanoma, through the inhibition of human carbonic anhydrase isoforms (Yılmaz et al., 2015).
• Enzyme Inhibition for Medical Applications : Studies on bi-heterocyclic benzamides as alkaline phosphatase inhibitors provide insights into their use in medical applications, emphasizing their potential in regulating bone and teeth calcification without toxic effects on red blood cells (Abbasi et al., 2019).

Synthesis and Chemical Properties

• Chemical Synthesis Techniques : The synthesis of various heterocyclic compounds showcases methodologies for creating potential pharmacologically active molecules. These syntheses involve reactions like cyclization, aminolysis, and condensation, yielding compounds with potential applications in drug development and biochemical research (Sokolov et al., 2014).